Cas no 101167-55-9 (3-Chloro-N-(diphenylmethyl)propanamide)
3-Chloro-N-(diphenylmethyl)propanamide is a synthetic organic compound featuring a chloro-substituted propanamide backbone linked to a diphenylmethyl group. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The chloro moiety enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the diphenylmethyl group contributes steric bulk, potentially influencing selectivity in coupling or condensation processes. Its crystalline solid form ensures stability under standard conditions, and its well-defined molecular weight (283.78 g/mol) allows for precise stoichiometric control in reactions. The compound is particularly valued in medicinal chemistry for constructing complex scaffolds due to its balanced reactivity and modular functionalization potential.
101167-55-9 structure
Product Name:3-Chloro-N-(diphenylmethyl)propanamide
CAS No:101167-55-9
MF:C16H16ClNO
MW:273.757343292236
CID:2858497
PubChem ID:3646448
Update Time:2025-10-30
3-Chloro-N-(diphenylmethyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-N-(diphenylmethyl)propanamide
- CS-0243056
- Z217707186
- EN300-25838
- N-benzhydryl-3-chloropropanamide
- 101167-55-9
- AKOS001425612
- G33030
- UPCMLD0ENAT5948494:001
-
- Inchi: 1S/C16H16ClNO/c17-12-11-15(19)18-16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,16H,11-12H2,(H,18,19)
- InChI Key: BMSOFUFZCCLRFJ-UHFFFAOYSA-N
- SMILES: ClCCC(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 273.092042g/mol
- Monoisotopic Mass: 273.092042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 273.75g/mol
- XLogP3: 3.3
- Topological Polar Surface Area: 29.1Ų
3-Chloro-N-(diphenylmethyl)propanamide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Chloro-N-(diphenylmethyl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C371543-50mg |
3-Chloro-N-(diphenylmethyl)propanamide |
101167-55-9 | 50mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C371543-100mg |
3-Chloro-N-(diphenylmethyl)propanamide |
101167-55-9 | 100mg |
$ 95.00 | 2022-04-01 | ||
| TRC | C371543-500mg |
3-Chloro-N-(diphenylmethyl)propanamide |
101167-55-9 | 500mg |
$ 320.00 | 2022-04-01 | ||
| Enamine | EN300-25838-0.05g |
3-chloro-N-(diphenylmethyl)propanamide |
101167-55-9 | 95.0% | 0.05g |
$42.0 | 2025-04-22 | |
| Enamine | EN300-25838-0.1g |
3-chloro-N-(diphenylmethyl)propanamide |
101167-55-9 | 95.0% | 0.1g |
$66.0 | 2025-04-22 | |
| Enamine | EN300-25838-0.25g |
3-chloro-N-(diphenylmethyl)propanamide |
101167-55-9 | 95.0% | 0.25g |
$92.0 | 2025-04-22 | |
| Enamine | EN300-25838-0.5g |
3-chloro-N-(diphenylmethyl)propanamide |
101167-55-9 | 95.0% | 0.5g |
$175.0 | 2025-04-22 | |
| Enamine | EN300-25838-1.0g |
3-chloro-N-(diphenylmethyl)propanamide |
101167-55-9 | 95.0% | 1.0g |
$256.0 | 2025-04-22 | |
| Enamine | EN300-25838-2.5g |
3-chloro-N-(diphenylmethyl)propanamide |
101167-55-9 | 95.0% | 2.5g |
$503.0 | 2025-04-22 | |
| Enamine | EN300-25838-5.0g |
3-chloro-N-(diphenylmethyl)propanamide |
101167-55-9 | 95.0% | 5.0g |
$743.0 | 2025-04-22 |
3-Chloro-N-(diphenylmethyl)propanamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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